Cas no 108185-32-6 (1-(3-(Bromomethyl)-1H-indazol-1-yl)ethanone)

• Product Name: 1-(3-(Bromomethyl)-1H-indazol-1-yl)ethanone
• CAS No: 108185-32-6
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 2845636
• PubChem ID: 13750269
• Update Time: 2025-04-21

1-(3-(Bromomethyl)-1H-indazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Bromomethyl)-1H-indazol-1-yl)ethanone
• 1-[3-(bromomethyl)-1H-indazol-1-yl]ethan-1-one
• 1-Acetyl-3-bromomethylindazole
• 108185-32-6
• QTHKKKJTLLDXAQ-UHFFFAOYSA-N
• 1-Acetyl-3-bromomethyl-1H-indazole
• SCHEMBL8304178

• Inchi： 1S/C10H9BrN2O/c1-7(14)13-10-5-3-2-4-8(10)9(6-11)12-13/h2-5H,6H2,1H3
• InChI Key： QTHKKKJTLLDXAQ-UHFFFAOYSA-N
• SMILES： BrCC1C2C=CC=CC=2N(C(C)=O)N=1

Computed Properties

• Exact Mass: 251.98983Da
• Monoisotopic Mass: 251.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų